Cas no 2411635-69-1 (2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride
• CAS No: 2411635-69-1
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 5041433
• PubChem ID: 76045643
• Update Time: 2026-02-28

2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride
• 2-Amino-2-(2,6-difluorophenyl)aceticacidhydrochloride
• 2-amino-2-(2,6-difluorophenyl)acetic acid;hydrochloride
• Y14862
• 2-Amino-2-(2,6-difluorophenyl)acetic acid HCl
• AKOS037649384
• 2411635-69-1
• CS-0065930
• BS-18141
• SB80443
• amino(2,6-difluorophenyl)acetic acid hydrochloride

• Inchi： 1S/C8H7F2NO2.ClH/c9-4-2-1-3-5(10)6(4)7(11)8(12)13;/h1-3,7H,11H2,(H,12,13);1H
• InChI Key： BPPHUYSXALJONZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=C(C=1C(C(=O)O)N)F

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride

Introduction to 2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride (CAS No. 2411635-69-1)

2-Amino-2-(2,6-difluorophenyl)acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2411635-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acid derivatives and features a unique structural motif consisting of an amino group and a difluorophenyl moiety, which contributes to its distinct chemical properties and potential biological activities.

The molecular structure of 2-amino-2-(2,6-difluorophenyl)acetic acid hydrochloride encompasses a central acetic acid backbone, where the amino group is substituted with a phenyl ring that is further functionalized with two fluorine atoms at the 2 and 6 positions. This substitution pattern enhances the compound's lipophilicity and electronic characteristics, making it a promising candidate for various biochemical interactions. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in experimental settings such as in vitro assays and cell culture studies.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of fluorine atoms in 2-amino-2-(2,6-difluorophenyl)acetic acid hydrochloride not only modulates the electronic distribution of the molecule but also influences its pharmacokinetic profile. Such properties make it an attractive scaffold for designing novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of 2-amino-2-(2,6-difluorophenyl)acetic acid hydrochloride is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are frequently dysregulated in various pathological conditions, including cancer. The structural features of this compound, particularly the difluorophenyl group, allow for optimal interactions with the ATP-binding pockets of kinases, leading to potent inhibition of their activity. Several studies have demonstrated that fluorinated aromatic amino acids can serve as effective scaffolds for kinase inhibitor design, offering improved selectivity and efficacy.

Moreover, research has indicated that 2-amino-2-(2,6-difluorophenyl)acetic acid hydrochloride exhibits promising anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory signaling pathways, this compound may help alleviate symptoms associated with these conditions. Preliminary in vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-amino-2-(2,6-difluorophenyl)acetic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring presents synthetic challenges due to their high reactivity and sensitivity to certain reaction conditions. However, advancements in synthetic methodologies have made it possible to achieve efficient fluorination reactions, enabling scalable production of this compound for research purposes.

In conclusion, 2-amino-2-(2,6-difluorophenyl)acetic acid hydrochloride (CAS No. 2411635-69-1) is a versatile and innovative compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for developing kinase inhibitors and anti-inflammatory agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in advancing drug discovery efforts.